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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907 Get Quote

Technical Support Center: DL-Norepinephrine
Tartrate Solutions
This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to avoid the precipitation of DL-Norepinephrine tartrate in

high concentrations during experiments.

Troubleshooting Guide
Issue: My DL-Norepinephrine tartrate solution has turned pink/brown and a precipitate has

formed.

This discoloration and precipitation are classic signs of oxidation and degradation of

norepinephrine. Here are the steps to troubleshoot and prevent this issue:
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Potential Cause Troubleshooting Steps

Oxidation

1. Deoxygenate your solvent: Before dissolving

the DL-Norepinephrine tartrate, purge your

water or buffer with an inert gas like nitrogen or

argon for at least 30 minutes to remove

dissolved oxygen. 2. Use antioxidants: Add an

antioxidant to your solution. Common choices

include sodium metabisulfite (0.1-0.2 mg/mL) or

ascorbic acid (0.1% w/v).[1] 3. Work quickly:

Minimize the exposure of the solution to air

during preparation.

Incorrect pH

1. Adjust the pH: Norepinephrine is most stable

in acidic conditions. Adjust the pH of your

solution to a range of 3.0 to 4.5 using a suitable

buffer (e.g., citrate buffer) or by adding dilute

HCl.[2][3] 2. Verify pH: Use a calibrated pH

meter to ensure the final pH of your solution is

within the optimal range.

Light Exposure

1. Protect from light: Prepare and store your

solutions in amber vials or wrap your containers

in aluminum foil to protect them from light.[4]

High Temperature

1. Control the temperature: Prepare solutions at

room temperature and store them at

recommended temperatures. For short-term

storage (up to 24 hours), refrigeration at 2-8°C

is recommended. For long-term storage,

aliquots should be kept at -20°C or -80°C.[5]
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Metal Ion Contamination

1. Use high-purity reagents: Use high-purity

water (e.g., Milli-Q or equivalent) and analytical

grade reagents to minimize metal ion

contamination. 2. Add a chelating agent: Include

a chelating agent like

Ethylenediaminetetraacetic acid (EDTA) at a

concentration of 0.01% (w/v) to sequester metal

ions that can catalyze oxidation.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of DL-Norepinephrine tartrate in water?

The solubility of DL-Norepinephrine tartrate in water is approximately 35 mg/mL, which may

require ultrasonication to fully dissolve.[6] However, maintaining a stable solution at high

concentrations is challenging due to degradation.

Q2: What is the optimal pH for a stable DL-Norepinephrine tartrate solution?

The optimal pH for stability is in the acidic range, typically between 3.0 and 4.5.[2][3]

Commercial preparations often have a pH between 3.0 and 4.5.[2]

Q3: Can I use a buffer to maintain the pH?

Yes, using a buffer system is recommended for maintaining a stable acidic pH. A citrate buffer

(10 mM) is a suitable choice.[3]

Q4: How should I store my high-concentration stock solution?

For long-term storage, it is recommended to aliquot the stock solution into light-protected,

airtight containers and store them at -20°C or -80°C.[5] For short-term storage (up to a few

days), refrigeration at 2-8°C is acceptable. Avoid repeated freeze-thaw cycles.

Q5: My solution is still turning color despite taking precautions. What else could be wrong?

If you have controlled for pH, oxygen, light, and temperature, consider the purity of your DL-
Norepinephrine tartrate and the cleanliness of your labware. Trace impurities or contaminants
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can accelerate degradation. Also, ensure your antioxidants and chelating agents are not

expired and are of high quality.

Quantitative Data on DL-Norepinephrine Tartrate
Stability
The following table summarizes the stability of norepinephrine solutions under various

conditions. Note that this data primarily reflects the chemical stability (i.e., the percentage of the

initial concentration remaining), which is a critical factor in preventing the precipitation of

degradation products.
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Parameter Condition Concentration Results Reference

pH

pH 3.0 - 6.2 in

Citrate Buffer (10

mM)

16 µg/mL

At 25°C, a color

change was

observed at pH

6.2 after 7 days.

At 60°C, a red-

brown color was

observed at pH ≥

5.0. Optimal

stability was

observed

between pH 3.8

and 4.2.

US Patent

US10471026B2

Temperature
-20°C, 5°C, and

25°C

0.2 mg/mL and

0.5 mg/mL

Stability was

maintained for

365 days at

-20°C and 5°C.

At 25°C,

chemical

degradation and

coloring

appeared before

the end of the

study period.

--INVALID-LINK--

Light Exposure

Protected from

light vs. Exposed

to light

64 mg/L

Solutions

protected from

light were stable

for up to 61 days

at 4°C. Solutions

exposed to light

retained only

90% of the initial

concentration

after 39 days at

4°C.

--INVALID-LINK--
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration (10
mg/mL) Stable Stock Solution of DL-Norepinephrine
Tartrate
Materials:

DL-Norepinephrine tartrate powder

High-purity, deoxygenated water (e.g., Milli-Q, purged with nitrogen for 30 min)

Ascorbic acid

EDTA

Hydrochloric acid (HCl), 1 M

Sodium hydroxide (NaOH), 1 M

Sterile, amber glass vials

Sterile syringe filters (0.22 µm)

Procedure:

Prepare the vehicle solution:

In a sterile container, add the required volume of deoxygenated water.

Add ascorbic acid to a final concentration of 0.1% (w/v).

Add EDTA to a final concentration of 0.01% (w/v).

Mix until fully dissolved.

Adjust the pH:

Adjust the pH of the vehicle solution to 3.5 - 4.0 using 1 M HCl or 1 M NaOH.
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Dissolve DL-Norepinephrine Tartrate:

Weigh the desired amount of DL-Norepinephrine tartrate and add it to the pH-adjusted

vehicle solution to achieve a final concentration of 10 mg/mL.

Gently swirl the solution to dissolve the powder. If needed, sonicate briefly in a cool water

bath.

Final pH Check and Adjustment:

Verify the final pH of the solution and adjust if necessary to be within the 3.5 - 4.0 range.

Sterilization and Storage:

Sterile-filter the solution using a 0.22 µm syringe filter into sterile, amber glass vials.

Purge the headspace of each vial with nitrogen before sealing.

Label the vials and store them at -20°C for long-term storage.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Stability Assessment
This protocol provides a general framework for assessing the stability of a norepinephrine

solution. Specific parameters may need to be optimized for your system.

Instrumentation and Columns:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Reagents:

Methanol (HPLC grade)

Phosphate buffer (pH 3.0)
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Acetonitrile (HPLC grade)

DL-Norepinephrine tartrate reference standard

Chromatographic Conditions:

Mobile Phase: A mixture of phosphate buffer (pH 3.0), methanol, and acetonitrile (e.g.,

80:10:10 v/v/v). The exact ratio may require optimization.

Flow Rate: 1.0 mL/min

Detection Wavelength: 280 nm

Injection Volume: 20 µL

Procedure:

Prepare Standards: Prepare a series of norepinephrine standards of known concentrations

in the mobile phase to generate a calibration curve.

Sample Preparation: Dilute your experimental samples with the mobile phase to a

concentration that falls within the range of your calibration curve.

Analysis: Inject the standards and samples onto the HPLC system.

Data Interpretation: Quantify the norepinephrine peak in your samples by comparing its peak

area to the calibration curve. The appearance of new peaks with different retention times

indicates the presence of degradation products.

Visualizations
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Factors Leading to Precipitation

Consequences

High pH (> 6.0)

Degradation Products
(e.g., Norepinephrinequinone)

Oxygen (Oxidation) Light Exposure High Temperature Metal Ions

Precipitation
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Precipitate Observed in
Norepinephrine Solution

Check pH of Solution

Review Storage Conditions
(Light, Temp, Air Exposure)

pH is OK

Adjust pH to 3.0-4.5

pH > 4.5

Verify Reagent Purity
and Preparation Protocol

Storage is OK

Store in Amber Vials at
-20°C and Purge with N2

Improper Storage

Add Antioxidants (e.g., Ascorbic Acid)
and Chelators (e.g., EDTA)

Protocol Lacks Stabilizers

Prepare Fresh Solution
Following Best Practices

Protocol is OK
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Solution Preparation Workflow

1. Deoxygenate Water
(N2 Purge)

2. Add Antioxidant (Ascorbic Acid)
& Chelator (EDTA)

3. Adjust pH to 3.5-4.0 4. Dissolve DL-Norepinephrine Tartrate 5. Sterile Filter (0.22 µm)
6. Aliquot into Amber Vials,

Purge with N2, and Store at -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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